Cas no 1806836-61-2 (Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate)

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate is a fluorinated pyridine derivative with a versatile structure, combining an amino group, a difluoromethyl substituent, and a hydroxypyridine core. The presence of the difluoromethyl group enhances its potential as a key intermediate in pharmaceutical and agrochemical synthesis, offering improved metabolic stability and lipophilicity. The ester functionality at the 4-position allows for further derivatization, while the hydroxyl and amino groups provide reactive sites for selective modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, where its structural features can contribute to enhanced binding affinity and selectivity. Its synthetic utility makes it a useful building block for heterocyclic chemistry applications.

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate structure

1806836-61-2 structure

Product Name:Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate

CAS No:1806836-61-2

MF:C₉H₁₀F₂N₂O₃

MW:232.184109210968

CID:4915993

Update Time:2025-05-20

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate
- Inchi： 1S/C9H10F2N2O3/c1-16-6(15)3-4-2-5(14)13-8(7(4)12)9(10)11/h2,9H,3,12H2,1H3,(H,13,14)
- InChI Key： KCNQDHPJHYCBTR-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=CC(N1)=O)CC(=O)OC)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 388
XLogP3: -0.8
Topological Polar Surface Area: 81.4

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006195-500mg	Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate	1806836-61-2	97%	500mg	$970.20	2022-03-31
Alichem	A024006195-1g	Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate	1806836-61-2	97%	1g	$1,646.40	2022-03-31

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Additional information on Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate

Recent Advances in the Study of Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS: 1806836-61-2)

Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS: 1806836-61-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and small-molecule modulators. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological applications.

The compound's unique structural features, including the difluoromethyl group and the hydroxypyridine moiety, contribute to its reactivity and potential as a pharmacophore. Recent synthetic methodologies have optimized the production of Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate, achieving higher yields and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its quality.

In terms of biological activity, Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate has shown promise in preliminary studies as a modulator of specific enzymatic pathways. For instance, it has been investigated for its potential to inhibit kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a scaffold for the development of new anti-inflammatory or anticancer agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and therapeutic potential.

Additionally, the compound's role in the synthesis of more complex molecules has been explored. Researchers have utilized Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate as a building block in the construction of heterocyclic compounds with enhanced pharmacological properties. This approach has led to the discovery of several lead compounds with improved bioavailability and target specificity, underscoring the versatility of this chemical entity.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate. Issues such as stability under physiological conditions and potential toxicity profiles need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential in drug development.

In conclusion, Methyl 3-amino-2-(difluoromethyl)-6-hydroxypyridine-4-acetate (CAS: 1806836-61-2) represents a valuable tool in medicinal chemistry, with ongoing research uncovering new applications and synthetic strategies. Its unique chemical properties and biological activities make it a promising candidate for the development of next-generation therapeutics. Continued investigation into its pharmacological effects and optimization of its synthetic routes will be critical for its successful translation into clinical applications.